Cas no 2219360-73-1 (rac-tert-butyl N-(2R,3R)-2-(oxiran-2-yl)oxan-3-ylcarbamate)

• Product Name: rac-tert-butyl N-(2R,3R)-2-(oxiran-2-yl)oxan-3-ylcarbamate
• CAS No: 2219360-73-1
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 6448346
• PubChem ID: 165605494
• Update Time: 2025-05-21

rac-tert-butyl N-(2R,3R)-2-(oxiran-2-yl)oxan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-(2R,3R)-2-(oxiran-2-yl)oxan-3-ylcarbamate
• rac-tert-butyl N-[(2R,3R)-2-(oxiran-2-yl)oxan-3-yl]carbamate
• EN300-1708434
• 2219360-73-1

• Inchi： 1S/C12H21NO4/c1-12(2,3)17-11(14)13-8-5-4-6-15-10(8)9-7-16-9/h8-10H,4-7H2,1-3H3,(H,13,14)/t8-,9?,10-/m1/s1
• InChI Key： SMQFVVNBEAJSTL-RCAUJQPQSA-N
• SMILES： O1CC1[C@H]1[C@@H](CCCO1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 60.1Ų

Additional information on rac-tert-butyl N-(2R,3R)-2-(oxiran-2-yl)oxan-3-ylcarbamate

Comprehensive Overview of rac-tert-butyl N-(2R,3R)-2-(oxiran-2-yl)oxan-3-ylcarbamate (CAS No. 2219360-73-1)

The compound rac-tert-butyl N-(2R,3R)-2-(oxiran-2-yl)oxan-3-ylcarbamate (CAS No. 2219360-73-1) is a chiral epoxide derivative with significant potential in organic synthesis and pharmaceutical applications. Its unique structural features, including the oxirane (epoxide) and oxane (tetrahydropyran) rings, make it a versatile intermediate for the development of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in asymmetric synthesis and drug discovery.

One of the key reasons for the growing attention toward rac-tert-butyl N-(2R,3R)-2-(oxiran-2-yl)oxan-3-ylcarbamate is its applicability in the synthesis of complex natural products and therapeutic agents. The presence of both epoxide and carbamate functionalities allows for selective ring-opening reactions, which are crucial for constructing stereochemically rich scaffolds. This aligns with current trends in medicinal chemistry, where chiral building blocks are highly sought after for designing enantioselective drugs.

In recent years, the demand for high-purity chiral intermediates like CAS No. 2219360-73-1 has surged, driven by advancements in catalysis and green chemistry. The compound's stability under various reaction conditions makes it a preferred choice for multi-step syntheses. Additionally, its compatibility with organocatalysts and transition metal catalysts has been explored in academic and industrial research, further enhancing its utility.

From an SEO perspective, users frequently search for terms such as "epoxide derivatives in drug synthesis", "chiral carbamate applications", and "CAS 2219360-73-1 suppliers". These queries reflect the compound's relevance in both theoretical and practical contexts. Addressing these topics, this article emphasizes the compound's role in modern pharmaceutical R&D, particularly in the development of targeted therapies and small-molecule inhibitors.

Another notable aspect of rac-tert-butyl N-(2R,3R)-2-(oxiran-2-yl)oxan-3-ylcarbamate is its potential in bioconjugation and prodrug design. The tert-butyloxycarbonyl (Boc) protecting group offers synthetic flexibility, enabling chemists to introduce diverse functional groups. This feature is particularly valuable in the era of personalized medicine, where modular synthetic approaches are essential for tailoring drug properties.

Environmental and regulatory considerations also play a role in the compound's adoption. Unlike some traditional intermediates, CAS No. 2219360-73-1 exhibits favorable biodegradability and low toxicity, aligning with the principles of sustainable chemistry. This makes it a viable candidate for large-scale production without compromising safety or ecological impact.

In conclusion, rac-tert-butyl N-(2R,3R)-2-(oxiran-2-yl)oxan-3-ylcarbamate represents a cutting-edge tool for synthetic chemists and pharmaceutical developers. Its multifaceted applications, from asymmetric catalysis to drug formulation, underscore its importance in contemporary science. As research continues to uncover new uses for this compound, its prominence in the chemical and life sciences sectors is expected to grow exponentially.